Cas no 82720-23-8 (1-ethynyl-1,2,3,4-tetrahydronaphthalen-1-ol)

• Product Name: 1-ethynyl-1,2,3,4-tetrahydronaphthalen-1-ol
• CAS No: 82720-23-8
• MF: C₁₂H₁₂O
• MW: 172.223083496094
• CID: 685685
• PubChem ID: 12840344
• Update Time: 2025-11-02

1-ethynyl-1,2,3,4-tetrahydronaphthalen-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol, 1-ethynyl-1,2,3,4-tetrahydro-
• 1-ethynyl-3,4-dihydro-2H-naphthalen-1-ol
• 1-ethynyl-1,2,3,4-tetrahydronaphthalen-1-ol
• 82720-23-8
• EN300-192496
• DTXSID20511188
• AKOS014245095

• Inchi： 1S/C12H12O/c1-2-12(13)9-5-7-10-6-3-4-8-11(10)12/h1,3-4,6,8,13H,5,7,9H2
• InChI Key： DYZCARXAQRVAOE-UHFFFAOYSA-N
• SMILES： OC1(C#C)C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 172.088815002g/mol
• Monoisotopic Mass: 172.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 1-ethynyl-1,2,3,4-tetrahydronaphthalen-1-ol

Exploring the Versatile Applications of 1-Ethynyl-1,2,3,4-tetrahydronaphthalen-1-ol (CAS No. 82720-23-8)

1-Ethynyl-1,2,3,4-tetrahydronaphthalen-1-ol (CAS No. 82720-23-8) is a unique organic compound that has garnered significant attention in the fields of pharmaceuticals, materials science, and synthetic chemistry. This compound, characterized by its tetrahydronaphthalene backbone and ethynyl alcohol functional group, serves as a versatile intermediate in the synthesis of more complex molecules. Its structural features make it particularly valuable for researchers exploring novel drug candidates and advanced materials.

The chemical properties of 1-ethynyl-1,2,3,4-tetrahydronaphthalen-1-ol are defined by its molecular formula C12H12O and a molecular weight of 172.23 g/mol. The presence of both an ethynyl group and a hydroxyl group on the same carbon atom introduces interesting reactivity patterns, making it a valuable building block in organic synthesis. Researchers often utilize this compound in click chemistry reactions, a popular topic in modern synthetic chemistry due to its efficiency and selectivity. The compound's ability to participate in Huisgen cycloaddition reactions has made it a subject of interest in the development of new polymers and biomaterials.

In the pharmaceutical industry, 1-ethynyl-1,2,3,4-tetrahydronaphthalen-1-ol has shown promise as a precursor in the synthesis of potential therapeutic agents. Recent studies have explored its derivatives as possible candidates for treating neurological disorders, aligning with current research trends in central nervous system (CNS) drug development. The compound's structural similarity to certain neurotransmitter analogs has prompted investigations into its potential pharmacological applications, particularly in areas such as neuroprotection and cognitive enhancement.

The material science applications of CAS 82720-23-8 are equally noteworthy. Its incorporation into polymer backbones has been studied for creating materials with unique optical and electronic properties. This aligns with the growing demand for advanced functional materials in electronics and energy storage applications. Researchers are particularly interested in how the compound's rigid tetrahydronaphthalene structure might contribute to the thermal stability of resulting materials, a crucial factor in many industrial applications.

From a synthetic chemistry perspective, 1-ethynyl-1,2,3,4-tetrahydronaphthalen-1-ol offers multiple sites for chemical modification, making it a valuable scaffold for structure-activity relationship studies. The compound's reactivity allows for selective functionalization at either the ethynyl or hydroxyl group, or through modification of the aromatic ring system. This versatility has made it a popular choice for combinatorial chemistry approaches in drug discovery programs.

The commercial availability of 82720-23-8 has increased in recent years, reflecting its growing importance in research and development. Suppliers typically offer this compound with high purity levels (>95%), meeting the stringent requirements of pharmaceutical and materials science applications. The pricing and availability of 1-ethynyl-1,2,3,4-tetrahydronaphthalen-1-ol vary depending on quantity and purity specifications, with many vendors now offering custom synthesis services to meet specific research needs.

Environmental and safety considerations for 1-ethynyl-1,2,3,4-tetrahydronaphthalen-1-ol are important aspects of its handling. While not classified as highly hazardous, standard laboratory precautions should be observed when working with this compound. Proper storage conditions typically recommend protection from light and moisture, with many researchers opting to store it under inert atmosphere for long-term stability. These handling protocols align with current best practices in laboratory safety and chemical storage.

Recent advancements in synthetic methodology have improved the accessibility of CAS 82720-23-8. Novel catalytic systems have been developed that allow for more efficient preparation of this compound and its derivatives. These developments are particularly relevant in the context of green chemistry initiatives, as researchers seek more sustainable routes to important synthetic intermediates. The compound's synthesis often serves as a case study in asymmetric catalysis and stereoselective synthesis courses at advanced academic levels.

The analytical characterization of 1-ethynyl-1,2,3,4-tetrahydronaphthalen-1-ol typically involves a combination of techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared spectroscopy. These analytical methods provide comprehensive information about the compound's purity and structural features, essential for quality control in research applications. The distinctive spectral features of this compound make it an interesting subject for spectroscopic analysis in educational settings.

Looking to the future, research directions for 82720-23-8 are likely to focus on expanding its applications in medicinal chemistry and material science. The growing interest in targeted drug delivery systems and smart materials suggests that derivatives of this compound may find new roles in these cutting-edge fields. Additionally, the compound's potential in catalysis and organometallic chemistry remains an area ripe for exploration, particularly in the development of new synthetic methodologies.

For researchers seeking to work with 1-ethynyl-1,2,3,4-tetrahydronaphthalen-1-ol, it's important to consult the most recent literature and safety data. The compound's unique combination of structural features and reactivity continues to make it a valuable tool in both academic and industrial research settings. As synthetic techniques advance and new applications are discovered, the importance of this versatile intermediate is likely to grow across multiple scientific disciplines.